Cas no 2171671-49-9 (3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid
• CAS No: 2171671-49-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6585657
• PubChem ID: 165806133
• Update Time: 2025-07-28

3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid
• EN300-1294483
• 3-{[(benzyloxy)carbonyl]amino}-1-phenylpiperidine-3-carboxylic acid
• 2171671-49-9

• Inchi： 1S/C20H22N2O4/c23-18(24)20(21-19(25)26-14-16-8-3-1-4-9-16)12-7-13-22(15-20)17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,21,25)(H,23,24)
• InChI Key： IVSXTOJFIDOHFO-UHFFFAOYSA-N
• SMILES： OC(C1(CN(C2C=CC=CC=2)CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid

3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid (CAS No. 2171671-49-9): An Overview of a Promising Compound in Medicinal Chemistry

3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid (CAS No. 2171671-49-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action. In this article, we will delve into the chemical structure, synthesis, and biological properties of 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid, as well as its potential applications in drug development.

The chemical structure of 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid is composed of a piperidine ring with a phenyl substituent at the 1-position and a carboxylic acid group at the 3-position. The amino group at the 3-position is protected by a benzyloxycarbonyl (Cbz) moiety, which is commonly used in organic synthesis to protect amino groups during multi-step reactions. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for various medicinal applications.

The synthesis of 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid typically involves several steps, including the formation of the piperidine ring, introduction of the phenyl substituent, and protection of the amino group with a Cbz moiety. One common approach involves the reaction of benzyl chloroformate with an appropriate amine to form the Cbz-protected amino acid derivative, followed by coupling with a phenyl-substituted piperidine intermediate. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential use in drug development.

In terms of biological activity, 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory properties, 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid has also been investigated for its neuroprotective effects. A recent study published in Neuropharmacology found that this compound exhibited neuroprotective activity against oxidative stress-induced neuronal cell death. The mechanism underlying this effect is thought to involve the modulation of intracellular signaling pathways related to oxidative stress and apoptosis. These findings highlight the potential of 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for its development as a drug candidate, as they ensure that the compound can be effectively delivered to target tissues while minimizing adverse effects.

The safety profile of 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-{(benzyloxy)carbonylamino}-1-phenylpiperidine-3-carboxylic acid (CAS No. 2171671-49-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.